N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-[3-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C27H25N3O4S/c31-26(29-20-10-11-23-24(16-20)34-15-14-33-23)18-35-25-17-30(22-9-5-4-8-21(22)25)13-12-28-27(32)19-6-2-1-3-7-19/h1-11,16-17H,12-15,18H2,(H,28,32)(H,29,31)
• InChI Key: KEOMFOWSNREUFS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=CN(C4=CC=CC=C43)CCNC(=O)C5=CC=CC=C5
• Molecular Formula: C27H25N3O4S
• Molecular Weight: 487.6 g/mol

Description

The compound “N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Biological Applications

• Research on novel heterocyclic compounds derived from benzodioxin precursors explored their potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their cyclooxygenase-1/2 (COX-1/2) inhibitory activities, showing significant analgesic and anti-inflammatory effects, which suggests potential applications in treating conditions involving inflammation and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020, Molecules).

Antimicrobial and Antibacterial Studies

• Another study on benzodioxophosphol-oxothiazolidin-thiophene derivatives investigated their antimicrobial activities. These molecules were synthesized and subjected to docking studies, indicating potential as antimicrobial agents, which underscores the relevance of such compounds in developing new antibiotics or antimicrobial treatments (YN Spoorthy et al., 2021, International Journal of Applied Research).

Anticancer Research

• N-substituted benzamides with specific structural motifs have been synthesized and assessed for their anticancer activity against various cancer cell lines. This research indicates the potential of structurally complex benzamides in oncology, particularly in designing new therapeutic agents targeting specific types of cancer (B. Ravinaik et al., 2021, Russian Journal of Organic Chemistry).

Chemical Synthesis and Characterization

• Studies on the synthesis of dihydrobenzofurans and benzofurans from arynes offer insights into novel synthetic routes for creating complex molecules with potential applications in pharmaceuticals and materials science. This research highlights innovative methods for constructing molecules with specific structural features, which can be crucial in the development of new drugs and materials (Eito Yoshioka et al., 2013, Organic letters).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cholinesterase enzymes , which play a crucial role in nerve signal transmission.

Mode of Action

Based on its structural similarity to other sulfonamides , it may act by inhibiting the activity of enzymes, thereby disrupting the normal biochemical processes of the target organism or cells.

Biochemical Pathways

Sulfonamides, a class of compounds to which this molecule is structurally similar, primarily block the folate synthetase enzyme, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication .

Pharmacokinetics

General pharmacokinetic studies of peroral sulfonamides confirm their absorption from the gastrointestinal tract, metabolism in the liver, and excretion of inactive compounds through bile or feces .

Result of Action

Similar compounds have been found to exhibit antibacterial potential and moderate enzyme inhibitory activity .